Cas no 92855-64-6 (6-(Benzyloxy)-1H-indole-3-carbaldehyde)

6-(Benzyloxy)-1H-indole-3-carbaldehyde structure
92855-64-6 structure
Product Name:6-(Benzyloxy)-1H-indole-3-carbaldehyde
CAS No:92855-64-6
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00056931
CID:61585
PubChem ID:22014791
Update Time:2024-10-26

6-(Benzyloxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyloxyindole-3-carbaldehyde
    • 6-BENZYLOXYINDOLE-3-CARBOXALDEHYDE
    • 6-phenylmethoxy-1H-indole-3-carbaldehyde
    • Indole-3-carboxaldehyde,6-(benzyloxy)- (7CI)
    • 3-Formyl-6-benzyloxy-1H-indole
    • 6-Benzyloxy-1H-indole-3-carboxaldehyde
    • 6-(benzyloxy)-1H-indole-3-carbaldehyde
    • 6-Benzyloxyindole-3-aldehyde
    • PubChem7697
    • UUKFCVCTRWNXBI-UHFFFAOYSA-N
    • SBB067557
    • BBL028070
    • STK931234
    • 6-benzyloxy-1H-indole-3-carbaldehyde
    • 6-(phenylmethoxy)indole-3-carbaldehyde
    • NCGC003420
    • 6-(Phenylmethoxy)-1H-indole-3-carboxaldehyde (ACI)
    • Indole-3-carboxaldehyde, 6-(benzyloxy)- (7CI)
    • A844369
    • 6-phenylmethoxy-1H-indole-3-carboxaldehyde
    • SY042797
    • EN300-178087
    • CS-W022445
    • AB01333957-02
    • SCHEMBL1418239
    • 92855-64-6
    • AKOS005259126
    • Z1741974676
    • MFCD00056931
    • DTXSID50621502
    • 6-benzyloxyindole-3-carboxaldehyde, AldrichCPR
    • ALBB-035503
    • B-1890
    • AC-18167
    • PS-7464
    • DB-001713
    • NCGC00342024-01
    • 1H-Indole-3-carboxaldehyde, 6-(phenylmethoxy)-
    • 6-(Benzyloxy)-1H-indole-3-carbaldehyde
    • MDL： MFCD00056931
    • Inchi： 1S/C16H13NO2/c18-10-13-9-17-16-8-14(6-7-15(13)16)19-11-12-4-2-1-3-5-12/h1-10,17H,11H2
    • InChI Key： UUKFCVCTRWNXBI-UHFFFAOYSA-N
    • SMILES： O=CC1C2C(=CC(=CC=2)OCC2C=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 251.09500
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.1
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Density: 1.267
  • Boiling Point: 474.2℃ at 760 mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.698
  • PSA: 42.09000
  • LogP: 3.55940

6-(Benzyloxy)-1H-indole-3-carbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 43
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xi

6-(Benzyloxy)-1H-indole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Benzyloxy)-1H-indole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0549-1 G
6-(benzyloxy)-1H-indole-3-carbaldehyde
 92855-64-6 95%
1g
 ¥ 594.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0549-5 G
6-(benzyloxy)-1H-indole-3-carbaldehyde
 92855-64-6 95%
5g
 ¥ 1,788.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0549-10 G
6-(benzyloxy)-1H-indole-3-carbaldehyde
 92855-64-6 95%
10g
 ¥ 3,069.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0549-25 G
6-(benzyloxy)-1H-indole-3-carbaldehyde
 92855-64-6 95%
25g
 ¥ 6,078.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTKB0549-50 G
6-(benzyloxy)-1H-indole-3-carbaldehyde
 92855-64-6 95%
50g
 ¥ 8,830.00 2021-05-07
Chemenu
CM103125-5g
6-Benzyloxyindole-3-carbaldehyde
 92855-64-6 95+%
5g
 $183 2021-08-06
Chemenu
CM103125-10g
6-Benzyloxyindole-3-carbaldehyde
 92855-64-6 95+%
10g
 $239 2021-08-06
Chemenu
CM103125-25g
6-Benzyloxyindole-3-carbaldehyde
 92855-64-6 95+%
25g
 $572 2021-08-06
Chemenu
CM103125-5g
6-Benzyloxyindole-3-carbaldehyde
 92855-64-6 95%+
5g
 $*** 2023-05-29
Chemenu
CM103125-10g
6-Benzyloxyindole-3-carbaldehyde
 92855-64-6 95%+
10g
 $*** 2023-05-29

6-(Benzyloxy)-1H-indole-3-carbaldehyde Production Method

Production Method 1

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
The Vilsmeier reaction of fully conjugated carbocycles and heterocycles
Jones, Gurnos; Stanforth, Stephen P., Organic Reactions (Hoboken, 1997, 49,

Production Method 2

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C
1.2 Solvents: Dimethylformamide ;  20 - 30 °C; 45 min, 35 °C; 35 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 13, cooled; 1 min, heated
Reference
Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease
Yanovsky, Inessa; Finkin-Groner, Efrat; Zaikin, Andrey; Lerman, Lena; Shalom, Hila; et al, Journal of Medicinal Chemistry, 2012, 55(23), 10700-10715

Production Method 3

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C → 45 °C; 2 h, 45 °C
Reference
Synthesis of thioether-containing peptides toward antibody-toxin conjugates treating cancers
, World Intellectual Property Organization, , ,

Production Method 4

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  1 h, < 5 °C
1.2 1 h, < 5 °C; 5 °C → rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  20 - 30 °C; 30 °C → 70 °C; 10 - 15 min, 70 °C
Reference
Enantioselective synthesis of pyrroloindole compounds
, United States, , ,

Production Method 5

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Phosphorus oxychloride Solvents: Dimethylformamide
Reference
Synthesis of indolyl-3-acetonitrile derivatives and their inhibitory effects on nitric oxide and PGE2 productions in LPS-induced RAW 264.7 cells
Kwon, Tae Hoon; Yoon, Ik Hwan; Shin, Ji-Sun; Lee, Young Hun; Kwon, Bong Jin; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(9), 2571-2574

Production Method 6

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  30 min, rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of pyridazino[4,5-b]indole derivatives with protein kinase inhibiting activity for treating angiogenic disorders and neurodegenerative diseases
, World Intellectual Property Organization, , ,

Production Method 7

92855-64-6 92855-64-6
Reaction Conditions
Reference
Preparation of N-(2-Arylethyl)benzylamines as antagonists of the 5-HT6 receptor
, World Intellectual Property Organization, , ,

Production Method 8

92855-64-6 92855-64-6
Reaction Conditions
Reference
Substituted naphthalene and indole compounds exhibiting selective leukotriene B4 antagonist activity
, United States, , ,

Production Method 9

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  45 min, rt; 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min; 3 h, reflux
Reference
Preparation of (S)-6-hydroxytryptophan and its derivatives, preferably (S)-6-acetyloxy-N-tert-butoxycarbonyl-tryptophan, via enantioselective hydrogenation using a chiral rhodium catalyst as building blocks for the synthesis of amanitin derivatives or amatoxin drug conjugates
, World Intellectual Property Organization, , ,

Production Method 10

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C; 45 min, 35 °C; 35 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 min, pH 13, reflux
Reference
Indole derivatives as cholinesterase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 11

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ;  25 - 30 °C; 24 h, 30 °C → 88 °C; 88 °C → rt
Reference
Process for preparation of 3-cyanoindole derivatives
, China, , ,

Production Method 12

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  0 °C; 0 °C → 45 °C; 2 h, 45 °C
1.2 Reagents: Water ;  0 °C
Reference
Iodine-mediated tryptathionine formation facilitates the synthesis of amanitins
Yao, Guiyang ; Knittel, Caroline H.; Kosol, Simone; Wenz, Marius T.; Keller, Bettina G.; et al, Journal of the American Chemical Society, 2021, 143(35), 14322-14331

Production Method 13

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  30 min, 0 °C; 2 h, 40 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  40 °C; 1 h, 90 °C
Reference
Halogen-Bonding-Promoted C-H Malonylation of Indoles under Visible-Light Irradiation
Gao, Xuebo; Chang, Rong; Rao, Junxin; Hao, Danyang; Zhang, Zhuxia ; et al, Journal of Organic Chemistry, 2022, 87(12), 8198-8202

Production Method 14

15903-94-3 15903-94-3
92855-64-6 92855-64-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  1 h, < 5 °C
1.2 1 h, < 5 °C; < 5 °C → rt; 1 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 14, 20 - 30 °C; 30 °C → 70 °C; 10 - 15 min, 70 °C; 70 °C → 90 °C; 15 min, 90 °C
Reference
An Enantioselective Total Synthesis of (+)-Duocarmycin SA
Schmidt, Michael A. ; Simmons, Eric M. ; Wei, Carolyn S.; Park, Hyunsoo; Eastgate, Martin D., Journal of Organic Chemistry, 2018, 83(7), 3928-3940

Production Method 15

92855-64-6 92855-64-6
Reaction Conditions
Reference
Preparation of pyridazino[4,5-b]indole derivatives with protein kinase inhibiting activity for treating angiogenic disorders and neurodegenerative diseases
, United States, , ,

Production Method 16

92855-64-6 92855-64-6
Reaction Conditions
Reference
Preparation of benzyloxyindole derivatives as PPARγ agonists
, China, , ,

6-(Benzyloxy)-1H-indole-3-carbaldehyde Raw materials

6-(Benzyloxy)-1H-indole-3-carbaldehyde Preparation Products

6-(Benzyloxy)-1H-indole-3-carbaldehyde Related Literature

Related Categories

92855-64-6 (6-(Benzyloxy)-1H-indole-3-carbaldehyde) Related Products

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd